Cas no 1105219-15-5 (methyl 4-{2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylacetamido}benzoate)

• Product Name: methyl 4-{2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylacetamido}benzoate
• CAS No: 1105219-15-5
• MF: C₂₁H₁₆N₂O₅
• MW: 376.362145423889
• CID: 5895975
• PubChem ID: 30850589
• Update Time: 2025-05-21

methyl 4-{2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylacetamido}benzoate
• methyl 4-{2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]acetamido}benzoate
• methyl 4-(2-(5-(benzofuran-2-yl)isoxazol-3-yl)acetamido)benzoate
• 1105219-15-5
• AKOS024487408
• methyl 4-[[2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]acetyl]amino]benzoate
• F5001-1945

• Inchi： 1S/C21H16N2O5/c1-26-21(25)13-6-8-15(9-7-13)22-20(24)12-16-11-19(28-23-16)18-10-14-4-2-3-5-17(14)27-18/h2-11H,12H2,1H3,(H,22,24)
• InChI Key： DDZGJUSDLHHAMH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1=CC(CC(NC2C=CC(C(=O)OC)=CC=2)=O)=NO1

Computed Properties

• Exact Mass: 376.10592162g/mol
• Monoisotopic Mass: 376.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.6Ų

Additional information on methyl 4-{2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylacetamido}benzoate

Methyl 4-{2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylacetamido}benzoate: A Comprehensive Overview

The compound with CAS No. 1105219-15-5, commonly referred to as methyl 4-{2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylacetamido}benzoate, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings associated with this compound.

Methyl 4-{2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylacetamido}benzoate is a complex molecule comprising a benzofuran moiety fused with an oxazole ring system. The benzofuran group, known for its aromatic stability and electronic properties, plays a crucial role in determining the compound's reactivity and selectivity. The oxazole ring, on the other hand, contributes to the molecule's ability to engage in hydrogen bonding and other non-covalent interactions, which are essential for its bioactivity. The presence of the methyl benzoate group further enhances the compound's solubility and stability under various conditions.

Recent studies have highlighted the potential of methyl 4-{2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylacetamido}benzoate as a promising candidate in drug discovery. Researchers have explored its ability to inhibit specific enzymes and modulate cellular signaling pathways. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases. Such findings underscore its potential as a lead compound for developing novel therapeutic agents.

The synthesis of methyl 4-{2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylacetamido}benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the benzofuran ring typically requires a Diels-Alder reaction or a cyclization process involving appropriate precursors. The oxazole ring is formed through a condensation reaction between an aldehyde and an amine derivative. The final step involves the esterification of the benzoic acid moiety with methanol to yield the methyl ester.

One of the most intriguing aspects of this compound is its versatility in different chemical environments. Its ability to undergo various post-synthesis modifications allows for fine-tuning of its properties to suit specific applications. For example, researchers have explored substituent effects on the benzofuran ring to enhance its photostability or improve its solubility in organic solvents.

In addition to its pharmacological applications, methyl 4-{2